Cas no 338966-90-8 (6-(4-methylphenoxy)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime)

• Product Name: 6-(4-methylphenoxy)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime
• CAS No: 338966-90-8
• MF: C₂₀H₁₆Cl₂N₂O₂
• MW: 387.259243011475
• CID: 5165698
• Update Time: 2025-05-25

6-(4-methylphenoxy)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime Chemical and Physical Properties

Names and Identifiers

• 6-(4-METHYLPHENOXY)NICOTINALDEHYDE O-(2,4-DICHLOROBENZYL)OXIME
• (E)-[(2,4-dichlorophenyl)methoxy]({[6-(4-methylphenoxy)pyridin-3-yl]methylidene})amine
• SMR000170380
• MLS000326223
• HMS575G12
• (E)-N-[(2,4-dichlorophenyl)methoxy]-1-[6-(4-methylphenoxy)pyridin-3-yl]methanimine
• 6-(4-methylphenoxy)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime

• Inchi： 1S/C20H16Cl2N2O2/c1-14-2-7-18(8-3-14)26-20-9-4-15(11-23-20)12-24-25-13-16-5-6-17(21)10-19(16)22/h2-12H,13H2,1H3/b24-12+
• InChI Key： ORYJJKCPPWZKKY-WYMPLXKRSA-N
• SMILES： ClC1C=C(C=CC=1CO/N=C/C1=CN=C(C=C1)OC1C=CC(C)=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 444
• XLogP3: 5.9
• Topological Polar Surface Area: 43.7

Additional information on 6-(4-methylphenoxy)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime

Compound CAS No. 338966-90-8: 6-(4-Methylphenoxy)nicotinaldehyde O-(2,4-Dichlorobenzyl)oxime

The compound with CAS No. 338966-90-8, known as 6-(4-methylphenoxy)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development and agrochemicals.

6-(4-Methylphenoxy)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime is a derivative of nicotinaldehyde, which is a key intermediate in the synthesis of various biologically active compounds. The molecule features a phenoxy group at the 4-methyl position, which contributes to its stability and reactivity. Additionally, the presence of the dichlorobenzyl group introduces unique electronic properties that enhance its binding affinity to specific biological targets.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new pharmaceutical agents. Researchers have explored its ability to inhibit key enzymes involved in metabolic disorders and inflammatory processes. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 6-(4-methylphenoxy)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain.

In the agricultural sector, this compound has shown promise as a herbicide due to its ability to disrupt essential biochemical pathways in weeds without adversely affecting crop plants. Field trials conducted in collaboration with agricultural research institutions have indicated that 6-(4-methylphenoxy)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime can effectively control the growth of invasive plant species while maintaining soil health.

The synthesis of 6-(4-methylphenoxy)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction sequence typically includes nucleophilic substitution, oxidation, and condensation steps to achieve the desired product with high purity and yield.

From an environmental standpoint, researchers have evaluated the biodegradability and toxicity profile of this compound to ensure its safe use in both medical and agricultural applications. Results from eco-toxicological studies suggest that 6-(4-methylphenoxy)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime has low toxicity to non-target organisms when used at recommended application rates.

In conclusion, CAS No. 338966-90-8, or 6-(4-methylphenoxy)nicotinaldehyde O-(2,4-dichlorobenzyl)oxime, represents a significant advancement in chemical innovation with diverse applications across multiple industries. Its unique chemical structure and promising biological activity make it a valuable tool for scientists and engineers working on cutting-edge research projects.